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Cat. No.: B1577618

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcitonin Gene-Related Peptide (CGRP) is a 37-amino acid neuropeptide predominantly
released from sensory nerve fibers. In the skin, CGRP plays a crucial role in neurogenic
inflammation, vasodilation, and pain transmission.[1] The measurement of CGRP release from
ex Vvivo skin explants serves as a valuable model for studying the effects of novel therapeutic
compounds on neurogenic inflammation, for screening drugs that target CGRP release or its
signaling pathway, and for investigating the pathophysiology of various skin disorders. These
application notes provide detailed protocols for the preparation of skin explants, stimulation of
CGRP release, and its quantification, along with representative data and visualizations of the
key pathways and workflows.

Data Presentation

The following tables summarize quantitative data on CGRP release from skin explants under
various stimulatory conditions. This data has been compiled from multiple studies to provide a
comparative overview.

Table 1: Capsaicin-Induced CGRP Release from Skin Explants
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o Basal Stimulate
. Capsaicin .
. Skin Incubatio CGRP d CGRP Fold
Species Concentr .
Source i n Time Release Release Increase
ation
(pg/mL) (pg/mL)
Murine Dorsal Skin 1 uM 30 min ~25 ~75 ~3
Dose- Dose-
Rat Hindlimb 3uM-300 Not dependent  dependent Not
a
Skin UM Specified increase increase Specified
observed observed
) Undetectab Not
Human Foreskin 10 uM 24 hours Detectable )
le Applicable

Data are representative and compiled from various sources. Actual values may vary depending
on experimental conditions.

Table 2: LPS-Induced CGRP Release from Macrophages (as a related model)

e Basal Stimulated
_ Incubation CGRP CGRP Fold
Cell Type Concentrati .
Time Release Release Increase
on
(pg/mL) (pg/mL)

RAW 264.7

1 pg/mL 24 hours ~50 ~150 ~3
Macrophages

Note: Data on direct LPS-induced CGRP release from skin explants is limited; this table
provides data from a relevant immune cell model to illustrate the inflammatory potential for
CGRP release.

Signaling Pathways and Experimental Workflow
Capsaicin-Induced CGRP Release Signaling Pathway

Capsaicin, the pungent component of chili peppers, activates the Transient Receptor Potential
Vanilloid 1 (TRPV1) receptor on sensory nerve endings in the skin.[1] This activation leads to
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an influx of calcium ions, triggering the exocytosis of vesicles containing CGRP.

4 N

Explant Preparation

1. Skin Biopsy
(e.g., 10 mm punch)

Capsaicin

2. Transfer to Culture Medium
(e.qg., DMEM)

/

TRPV1 Receptor e
(on Sensory Neuron)

\

Stimulation

3. Pre-incubation
(30 min at 38°C)

activation leads to

4. Add Stimulant
(e.g., Capsaicin, LPS)
- J

Caz* Influx

triggers

/

Quantification

G. Collect Supernatana

Vesicle Fusion
(Exocytosis)

6. CGRP ELISA

results in

\/

CGRP Rel 7. Data Analysis
elease L )

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1577618?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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